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30-Nor-A/'-neogammaceran-22-one 30-Nor-A/'-neogammaceran-22-one
Brand Name: Vulcanchem
CAS No.: 1253-69-6
VCID: VC0075799
InChI: InChI=1S/C29H48O/c1-19(30)20-11-16-26(4)21(20)12-17-28(6)23(26)9-10-24-27(5)15-8-14-25(2,3)22(27)13-18-29(24,28)7/h20-24H,8-18H2,1-7H3/t20-,21+,22+,23-,24-,26+,27+,28-,29-/m1/s1
SMILES: CC(=O)C1CCC2(C1CCC3(C2CCC4C3(CCC5C4(CCCC5(C)C)C)C)C)C
Molecular Formula: C29H48O
Molecular Weight: 412.7 g/mol

30-Nor-A/'-neogammaceran-22-one

CAS No.: 1253-69-6

Main Products

VCID: VC0075799

Molecular Formula: C29H48O

Molecular Weight: 412.7 g/mol

30-Nor-A/'-neogammaceran-22-one - 1253-69-6

CAS No. 1253-69-6
Product Name 30-Nor-A/'-neogammaceran-22-one
Molecular Formula C29H48O
Molecular Weight 412.7 g/mol
IUPAC Name 1-[(3S,3aS,5aR,5bR,7aS,11aS,11bR,13aR,13bS)-5a,5b,8,8,11a,13b-hexamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysen-3-yl]ethanone
Standard InChI InChI=1S/C29H48O/c1-19(30)20-11-16-26(4)21(20)12-17-28(6)23(26)9-10-24-27(5)15-8-14-25(2,3)22(27)13-18-29(24,28)7/h20-24H,8-18H2,1-7H3/t20-,21+,22+,23-,24-,26+,27+,28-,29-/m1/s1
Standard InChIKey DCBAVUVLEYSTPU-LMDOITEXSA-N
Isomeric SMILES CC(=O)[C@H]1CC[C@]2([C@H]1CC[C@@]3([C@@H]2CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(CCCC5(C)C)C)C)C)C
SMILES CC(=O)C1CCC2(C1CCC3(C2CCC4C3(CCC5C4(CCCC5(C)C)C)C)C)C
Canonical SMILES CC(=O)C1CCC2(C1CCC3(C2CCC4C3(CCC5C4(CCCC5(C)C)C)C)C)C
PubChem Compound 15558363
Last Modified Nov 11 2021
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